Cas no 2097925-35-2 (2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2097925-35-2
• MF: C₂₁H₂₁N₇O
• MW: 387.437742948532
• CID: 5462073
• Update Time: 2025-10-24

2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one
• 2-[(1-quinolin-4-ylpiperidin-4-yl)methyl]-6-(1,2,4-triazol-1-yl)pyridazin-3-one

• Inchi： 1S/C21H21N7O/c29-21-6-5-20(28-15-22-14-24-28)25-27(21)13-16-8-11-26(12-9-16)19-7-10-23-18-4-2-1-3-17(18)19/h1-7,10,14-16H,8-9,11-13H2
• InChI Key： ADLAWBGWIHHXIT-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N2C=NC=N2)=NN1CC1CCN(C2C=CN=C3C=CC=CC=23)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 657
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5

Additional information on 2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

Comprehensive Analysis of 2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 2097925-35-2)

The compound 2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 2097925-35-2) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a quinoline core with a piperidine moiety and a 1,2,4-triazole-substituted dihydropyridazinone scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential role as a kinase inhibitor or modulator of enzymatic activity, given the prevalence of similar structures in FDA-approved drugs.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted cancer therapies. The structural complexity of CAS 2097925-35-2 suggests possible interactions with protein kinases or G-protein-coupled receptors (GPCRs), which are hot topics in current biomedical research. Computational studies using molecular docking and QSAR modeling could elucidate its binding affinity and selectivity, addressing frequent queries from researchers about structure-activity relationships (SAR) of such hybrid molecules.

The synthetic route to 2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one typically involves multi-step organic transformations, including N-alkylation of the piperidine ring and cyclocondensation reactions to form the dihydropyridazinone core. Analytical characterization via LC-MS, NMR spectroscopy, and X-ray crystallography (where applicable) is crucial to confirm its purity and structural integrity—a common concern among synthetic chemists validating novel compounds.

From a drug development perspective, the logP and solubility profiles of this compound are critical parameters frequently searched by medicinal chemists. Preliminary in silico ADMET predictions could position it as a lead compound with favorable blood-brain barrier permeability or oral bioavailability, though experimental validation remains essential. Its triazole moiety may contribute to metabolic stability, a key consideration in modern pharmacokinetic optimization strategies.

Beyond therapeutic applications, CAS 2097925-35-2 has potential utility in chemical biology as a fluorescent probe or protein-labeling agent, given the intrinsic photophysical properties of the quinoline system. This aligns with growing interest in multifunctional molecular tools for live-cell imaging—a trending topic in cell biology forums and publications. Researchers often inquire about such dual-purpose compounds that combine targeting capability with detectable signals.

Ongoing investigations into the structure-activity relationship (SAR) of this class of compounds may reveal optimization opportunities, such as modifying the piperidine linker length or introducing substituents to the triazole ring. Such modifications could enhance target engagement or reduce off-target effects—a recurrent theme in patent literature and grant proposals related to kinase inhibitor development.

In conclusion, 2-{[1-(quinolin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one represents an intriguing case study in contemporary medicinal chemistry, bridging traditional heterocyclic chemistry with cutting-edge drug discovery paradigms. Its multifaceted applications and modifiable scaffold make it a valuable subject for further research, particularly in addressing current challenges like drug resistance and selectivity optimization in small-molecule therapeutics.